Cas no 898790-93-7 (1-(3-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one)

• Product Name: 1-(3-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one
• CAS No: 898790-93-7
• MF: C₁₆H₁₄ClFO
• MW: 276.733167171478
• CID: 994376
• PubChem ID: 24725690
• Update Time: 2025-06-18

1-(3-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one
• 3'-CHLORO-4'-FLUORO-3-(3-METHYLPHENYL)PROPIOPHENONE
• AKOS016021101
• MFCD07699589
• 898790-93-7
• DTXSID40644083
• 1-(3-Chloro-4-fluorophenyl)-3-(3-methylphenyl)-1-propanone

• MDL： MFCD07699589
• Inchi： 1S/C16H14ClFO/c1-11-3-2-4-12(9-11)5-8-16(19)13-6-7-15(18)14(17)10-13/h2-4,6-7,9-10H,5,8H2,1H3
• InChI Key： GXGHKIAGQWFKOA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCC1C=CC=C(C)C=1)=O)F

Computed Properties

• Exact Mass: 276.07200
• Monoisotopic Mass: 276.0717209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.60300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(3-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one

Professional Introduction to Compound with CAS No. 898790-93-7 and Product Name: 1-(3-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one

The compound with the CAS number 898790-93-7 and the product name 1-(3-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both chloro and fluoro substituents in the aromatic ring, combined with a methylphenyl group on the propanone backbone, endows it with distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecule inhibitors targeting various biological pathways. Among these, compounds with fluorinated aromatic rings have shown remarkable promise due to their enhanced metabolic stability and improved binding affinity to biological targets. The structural motif of 1-(3-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one aligns well with this trend, making it a compelling subject for research and development.

One of the most intriguing aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of a chloro group at the 3-position and a fluoro group at the 4-position of the phenyl ring introduces electronic and steric effects that can be finely tuned to modulate biological activity. This dual substitution pattern has been observed in several high-affinity ligands, suggesting that 1-(3-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one may exhibit similar properties.

Recent studies have highlighted the importance of fluorine atoms in drug design due to their ability to influence both pharmacokinetic and pharmacodynamic properties. For instance, fluorine atoms can increase lipophilicity, improve binding affinity, and enhance resistance to metabolic degradation. The presence of a fluoro group in 1-(3-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one is particularly noteworthy, as it may contribute to these desirable characteristics.

The methylphenyl group attached to the propanone backbone further diversifies the chemical space explored by this compound. This moiety is commonly found in active pharmaceutical ingredients (APIs) due to its ability to interact favorably with biological targets through hydrophobic and π-stacking interactions. The strategic placement of this group in 1-(3-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one may enhance its binding affinity to specific enzymes or receptors.

From a synthetic chemistry perspective, 1-(3-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one presents an interesting challenge. The synthesis of fluorinated aromatic compounds often requires specialized methodologies to achieve high yields and purity. However, recent advancements in transition metal-catalyzed cross-coupling reactions have made it possible to construct complex fluorinated structures more efficiently. These techniques could be leveraged to synthesize analogs of 1-(3-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one, further expanding its potential applications.

In conclusion, the compound with CAS number 898790-93-7 and the product name 1-(3-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features, including the presence of both chloro and fluoro substituents on an aromatic ring and a methylphenyl group on the propanone backbone, make it an attractive scaffold for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play a crucial role in addressing unmet medical needs.